3-phenyl-9-((tetrahydrofuran-2-yl)methyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 9-(oxolan-2-ylmethyl)-3-phenyl-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H20F3NO4/c24-23(25,26)22-19(14-5-2-1-3-6-14)20(28)16-8-9-18-17(21(16)31-22)12-27(13-30-18)11-15-7-4-10-29-15/h1-3,5-6,8-9,15H,4,7,10-13H2
• InChI Key: YMOIUWRJOBGOHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2CC3=C(C=CC4=C3OC(=C(C4=O)C5=CC=CC=C5)C(F)(F)F)OC2
• Molecular Formula: C23H20F3NO4
• Molecular Weight: 431.4 g/mol

Description

3-phenyl-9-((tetrahydrofuran-2-yl)methyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C23H20F3NO4 and its molecular weight is 431.411. The purity is usually 95%.
BenchChem offers high-quality 3-phenyl-9-((tetrahydrofuran-2-yl)methyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-phenyl-9-((tetrahydrofuran-2-yl)methyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Metallochromic Properties

One study focused on the synthesis and characterization of novel phenothiazine-containing cruciforms, which, through various reactions including those with different aromatic alkynes, demonstrated significant shifts in emission and absorption when exposed to metal triflates like magnesium and zinc. This indicates potential applications in sensory devices for metal cations due to the spatially separated frontier molecular orbitals, allowing independent addressing of the HOMO or LUMO by the addition of specific metal ions (Hauck et al., 2007).

Antibacterial Evaluation

Another study describes the synthesis and evaluation of 6-azapyrimidines with α-methylene-γ-(4-substituted phenyl)-γ-butyrolactone pharmacophores for antibacterial activity against both Gram-positive and Gram-negative microorganisms. The synthesis involved a Reformatsky-type reaction, highlighting the compound's potential in antibacterial applications (Po-Jui Huang & Kuan-Han Lee, 2011).

Catalytic Hydrogenation Applications

Research into the catalytic hydrogenation of dihydro-1,2,4-triazin-6(1H)-ones explores the production of various derivatives under different conditions. This study showcases the compound's versatility in reactions that could be pivotal in developing pharmaceuticals or fine chemicals, indicating a broad application in synthetic organic chemistry (A. Sukhorukov et al., 2008).

Novel Synthesis of Anti-Tumor Agents

A study involving the synthesis of novel triazines and triazepines from a chromeno[2,3-d]pyrimidine derivative highlights potential applications in developing anti-tumor agents. This research outlines the compound's role as a precursor in synthesizing molecules with significant biological activity, suggesting its importance in medicinal chemistry (M. G. Badrey & S. M. Gomha, 2012).